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Compound of Interest

Compound Name:
2,2-Diethoxy-N-ethyl-1-

ethanamine

Cat. No.: B031362 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available physicochemical data for the

compound (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE. Due to the limited publicly available

experimental data for this specific molecule, this guide also furnishes standardized

experimental protocols for the determination of its boiling point and density.

Compound Identification
Property Value

Chemical Name (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE

Synonyms 2,2-Diethoxy-N-ethylethanamine[1][2]

CAS Number 69148-92-1[1][2][3]

Molecular Formula C8H19NO2[4]

Molecular Weight 161.24 g/mol [4]

Structure CCNCC(OCC)OCC[4]

Physicochemical Data
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A comprehensive literature search did not yield experimentally determined values for the

boiling point and density of (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE. Chemical suppliers list it

as a liquid, but do not provide specific physical properties. It is soluble in organic solvents and

is used in the preparation of 1-substituted-2-mercaptoimidazoles which have shown antithyroid

activity[1][3].

The table below summarizes the available data.

Parameter Value Source

Boiling Point Data not available -

Density Data not available -

pKa (Predicted) 8.52 ± 0.28 [4]

Experimental Protocols
For researchers requiring precise data for (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE, the

following are detailed standard protocols for the experimental determination of boiling point and

density.

3.1. Determination of Boiling Point (Micro-Reflux Method)

This method is suitable for small sample volumes and provides an accurate boiling point

measurement.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Thermometer or thermocouple

Heating block or oil bath

Magnetic stirrer and a small stir bar

Clamps and stand
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Procedure:

Place approximately 0.5 mL of (2,2-DIETHOXY-ETHYL)-ETHYL-AMINE into the test tube

along with a small magnetic stir bar.

Position the test tube in the heating block or oil bath.

Lower the thermometer or thermocouple into the test tube, ensuring the bulb or tip is

positioned about 1 cm above the liquid surface to measure the vapor temperature.

Begin stirring and gently heat the sample.

Observe the liquid until it begins to boil and a ring of refluxing condensate is visible on the

inner wall of the test tube.

Adjust the heating so that the reflux ring is stable and its upper boundary is level with the

thermometer bulb.

The stable temperature reading on the thermometer is the boiling point of the liquid.

Record the atmospheric pressure at the time of measurement.

3.2. Determination of Density (Oscillating U-tube Method)

Modern digital density meters provide high accuracy with small sample volumes.

Apparatus:

Digital density meter (e.g., Anton Paar DMA series)[5]

Syringe for sample injection

Thermostatic control for the measurement cell

Procedure:

Calibrate the density meter with dry air and deionized water at a known temperature (e.g.,

20 °C).
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Set the desired measurement temperature for the instrument's cell.

Using a syringe, inject a small volume (typically < 1 mL) of (2,2-DIETHOXY-ETHYL)-

ETHYL-AMINE into the oscillating U-tube of the density meter, ensuring no air bubbles are

present.

Allow the sample to thermally equilibrate within the cell.

The instrument will measure the oscillation period of the U-tube and automatically

calculate the density of the sample.

Record the density reading. It is advisable to perform multiple measurements and report

the average value.

Logical and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate a conceptual synthesis pathway

and a general workflow for the physicochemical characterization of a novel amine.
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Caption: Conceptual reaction pathway for the synthesis of a tertiary amine.

Workflow for Physicochemical Characterization
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Caption: General experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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